Psammaplin A
Psammaplin A
(E,E)-Psammaplin A; Bisprasin;UVI 5000 is a natural product found in Pseudoceratina purpurea and Aplysinella rhax with data available.
Brand Name:
Vulcanchem
CAS No.:
110659-91-1
VCID:
VC20762993
InChI:
InChI=1S/C22H24Br2N4O6S2/c23-15-9-13(1-3-19(15)29)11-17(27-33)21(31)25-5-7-35-36-8-6-26-22(32)18(28-34)12-14-2-4-20(30)16(24)10-14/h1-4,9-10,29-30,33-34H,5-8,11-12H2,(H,25,31)(H,26,32)
SMILES:
C1=CC(=C(C=C1CC(=NO)C(=O)NCCSSCCNC(=O)C(=NO)CC2=CC(=C(C=C2)O)Br)Br)O
Molecular Formula:
C22H24Br2N4O6S2
Molecular Weight:
664.4 g/mol
Psammaplin A
CAS No.: 110659-91-1
Cat. No.: VC20762993
Molecular Formula: C22H24Br2N4O6S2
Molecular Weight: 664.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | (E,E)-Psammaplin A; Bisprasin;UVI 5000 is a natural product found in Pseudoceratina purpurea and Aplysinella rhax with data available. |
|---|---|
| CAS No. | 110659-91-1 |
| Molecular Formula | C22H24Br2N4O6S2 |
| Molecular Weight | 664.4 g/mol |
| IUPAC Name | 3-(3-bromo-4-hydroxyphenyl)-N-[2-[2-[[3-(3-bromo-4-hydroxyphenyl)-2-hydroxyiminopropanoyl]amino]ethyldisulfanyl]ethyl]-2-hydroxyiminopropanamide |
| Standard InChI | InChI=1S/C22H24Br2N4O6S2/c23-15-9-13(1-3-19(15)29)11-17(27-33)21(31)25-5-7-35-36-8-6-26-22(32)18(28-34)12-14-2-4-20(30)16(24)10-14/h1-4,9-10,29-30,33-34H,5-8,11-12H2,(H,25,31)(H,26,32) |
| Standard InChI Key | LMAFSGDNHVBIHU-UHFFFAOYSA-N |
| Isomeric SMILES | C1=CC(=C(C=C1C/C(=N\O)/C(=O)NCCSSCCNC(=O)/C(=N/O)/CC2=CC(=C(C=C2)O)Br)Br)O |
| SMILES | C1=CC(=C(C=C1CC(=NO)C(=O)NCCSSCCNC(=O)C(=NO)CC2=CC(=C(C=C2)O)Br)Br)O |
| Canonical SMILES | C1=CC(=C(C=C1CC(=NO)C(=O)NCCSSCCNC(=O)C(=NO)CC2=CC(=C(C=C2)O)Br)Br)O |
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